Cas no 16879-94-0 ((S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)amino)-6-(4-methylphenylsulfonamido)hexanoate)

• Product Name: (S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)amino)-6-(4-methylphenylsulfonamido)hexanoate
• CAS No: 16879-94-0
• MF: C₂₇H₂₉N₃O₈S
• MW: 555.599466085434
• MDL: MFCD00237353
• CID: 121952
• PubChem ID: 73553462
• Update Time: 2025-04-18

(S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)amino)-6-(4-methylphenylsulfonamido)hexanoate Chemical and Physical Properties

Names and Identifiers

• (S)-4-Nitrophenyl 2-(((benzyloxy)carbonyl)amino)-6-(4-methylphenylsulfonamido)hexanoate
• L-Lysine,N6-[(4-methylphenyl)sulfonyl]-N2-[(phenylmethoxy)carbonyl]-, 4-nitrophenylester
• Nα-Z-Nε-4-toluenesulfonyl-L-lysine 4-nitrophenyl ester
• Z-lys(tos)-onp
• Z-LYSINE(TOS)-ONP
• Z-L-Lys(Tos)-ONp
• Z-N-EPSILON-4-TOLUENESULFONYL-L-LYSINE 4-NITROPHENYL ESTER
• Nalpha-Z-Nepsilon-4-toluenesulfonyl-L-lysine 4-nitrophenyl ester
• (4-nitrophenyl) (2S)-6-[(4-methylphenyl)sulfonylamino]-2-(phenylmethoxycarbonylamino)hexanoate
• AKOS022181528
• MFCD00237353
• AS-46837
• (S)-4-nitrophenyl 2-(benzyloxycarbonylamino)-6-(4-methylphenylsulfonamido)hexanoate
• 4-NITROPHENYL (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-6-(4-METHYLBENZENESULFONAMIDO)HEXANOATE
• 16879-94-0
• F10682
• Nα-Z-Nε-4-toluenesulfonyl-L-lysine 4-nitrophenyl ester99%

• MDL： MFCD00237353
• Inchi： 1S/C27H29N3O8S/c1-20-10-16-24(17-11-20)39(35,36)28-18-6-5-9-25(29-27(32)37-19-21-7-3-2-4-8-21)26(31)38-23-14-12-22(13-15-23)30(33)34/h2-4,7-8,10-17,25,28H,5-6,9,18-19H2,1H3,(H,29,32)/t25-/m0/s1
• InChI Key： AITUCSPPSVJLOY-VWLOTQADSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCC[C@@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 555.16800
• Monoisotopic Mass: 555.16753607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109-110 ºC (ethanol )
• Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
• PSA: 165.00000
• LogP: 6.63820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives